Cas no 52693-41-1 (Ethanesulfinic acid, 1-methylethyl ester)

• Product Name: Ethanesulfinic acid, 1-methylethyl ester
• CAS No: 52693-41-1
• MF: C₅H₁₂O₂S
• MW: 136.212580680847
• CID: 359090
• PubChem ID: 12497517
• Update Time: 2025-04-19

Ethanesulfinic acid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanesulfinic acid, 1-methylethyl ester
• propan-2-yl ethanesulfinate
• SCHEMBL12588083
• DTXSID40500438
• 52693-41-1

• Inchi： 1S/C5H12O2S/c1-4-8(6)7-5(2)3/h5H,4H2,1-3H3
• InChI Key： OKUUXCNTLALSOW-UHFFFAOYSA-N
• SMILES： S(CC)(=O)OC(C)C

Computed Properties

• Exact Mass: 136.05586
• Monoisotopic Mass: 136.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 26.3